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Compound of Interest

Compound Name: WS-12

Cat. No.: B7884660 Get Quote

Essential Safety and Handling Guide for WS-12
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

and disposal of WS-12, a synthetic cooling agent. The following procedural guidance is

designed to ensure the safe use of this compound in a laboratory setting.

Chemical and Physical Properties
WS-12, chemically known as N,2,3-trimethyl-2-propan-2-ylbutanamide, is a white to off-white

powder.[1] It is recognized for its strong and long-lasting cooling effect without the minty odor

associated with menthol.[2]

Property Value Source

Chemical Formula C₁₀H₂₁NO Cayman Chemical

Molecular Weight 171.28 g/mol Sigma-Aldrich

CAS Number 51115-67-4 ECHEMI

Appearance White to off-white powder Sigma-Aldrich

Solubility DMSO: >20 mg/mL Sigma-Aldrich

Storage Temperature -20°C Sigma-Aldrich
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Hazard Identification and First Aid
WS-12 is classified as harmful if swallowed (Acute toxicity - Oral, Category 4).[3]

First Aid Measures

Exposure Route Procedure

Ingestion

If swallowed, rinse mouth with water. Call a

POISON CENTER or doctor if you feel unwell.

[4]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a physician.[5]

[6]

Skin Contact

Wash off with soap and plenty of water. Remove

contaminated clothing and wash before reuse.

[5][6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[5]

Always show the material safety data sheet to the attending medical professional.[5]

Personal Protective Equipment (PPE) and Handling
Adherence to proper handling procedures and the use of appropriate personal protective

equipment are critical to ensure safety when working with WS-12.
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant, impervious

gloves (e.g., nitrile rubber).
To prevent skin contact.[3]

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[1][6]

To protect eyes from dust

particles.

Skin and Body Protection Laboratory coat.
To prevent contamination of

personal clothing.[5]

Respiratory Protection

Not typically required with

adequate ventilation. If dust is

generated, use a NIOSH-

approved N95 or P1 dust

mask.[1][5]

To prevent inhalation of dust

particles.

Handling and Storage

Handling: Use in a well-ventilated area.[4][6] Avoid creating dust.[3][5] Wash hands

thoroughly after handling.[6] Do not eat, drink, or smoke when using this product.[4]

Storage: Store in a tightly closed container in a dry and well-ventilated place.[6] Keep away

from heat and sources of ignition.[2] Flammable materials should be stored in a separate

safety cabinet or room.[2]

Accidental Release and Disposal Plan
Accidental Release Measures

In the event of a spill, follow these steps:

Evacuate: Evacuate personnel to a safe area.

Ventilate: Ensure adequate ventilation.

Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter

drains.[3][5]
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Clean-up: Sweep up the material without creating dust and shovel it into a suitable, closed

container for disposal.[4][5][6]

Disposal Plan

Dispose of WS-12 and any contaminated materials in accordance with all applicable federal,

state, and local environmental regulations.

Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

[5] One method is to dissolve or mix the material with a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber.[5]

Contaminated Packaging: Handle uncleaned containers as you would the product itself.[5]
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Diagram 1: WS-12 Safety and Handling Workflow
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Emergency Response Logic

Diagram 2: WS-12 Emergency Response Logic
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Diagram 2: WS-12 Emergency Response Logic

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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